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Isostearamidopropyl morpholine

lactate

Cat. No.: B12730114 Get Quote

Introduction

Isostearamidopropyl Morpholine Lactate is a quaternary ammonium compound that

functions as an antistatic agent and conditioner, primarily in cosmetic and personal care

products.[1][2] Its cationic nature, characterized by a positively charged nitrogen atom, allows it

to effectively bind to negatively charged surfaces.[3][4][5] This property makes it a promising

candidate for the surface modification of textile fibers, which typically carry a negative surface

charge, especially cellulosic fibers like cotton.[5] The application of Isostearamidopropyl
Morpholine Lactate to textiles is hypothesized to impart several beneficial properties,

including enhanced softness, reduced static electricity, and potential antimicrobial activity.

Mechanism of Action

The primary mechanism for the surface modification of textiles with Isostearamidopropyl
Morpholine Lactate is the electrostatic interaction between the cationic head of the molecule

and the anionic surface of the textile fibers. This interaction facilitates the adsorption of the

molecule onto the fiber surface, forming a thin molecular layer. The long, hydrophobic

isostearamidopropyl tail then orients away from the fiber surface, which is expected to reduce

inter-fiber friction, leading to a softer fabric feel and improved drape.[3][6] Furthermore, the

presence of a conductive cationic layer can help to dissipate static charges, thereby providing
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an antistatic effect.[4][5] Quaternary ammonium compounds are also known for their

antimicrobial properties, which arise from the disruption of microbial cell membranes.[7]

Potential Applications

Fabric Softeners: For use in rinse-cycle applications or as a finishing agent to improve the

hand-feel of cotton, wool, and blended fabrics.[5][6][8]

Antistatic Finishing: For synthetic fabrics such as polyester and nylon, which are prone to

static build-up, to enhance wearer comfort.[9]

Antimicrobial Textiles: For applications in medical textiles, sportswear, and home furnishings

to inhibit the growth of odor-causing bacteria and other microorganisms.[7]
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Isostearamidopropyl Morpholine Lactate

Textile Fiber (e.g., Cotton)

Interaction & Resulting Properties
Cationic Head (+)
Hydrophobic Tail

Electrostatic Adsorption

Anionic Surface (-)

Surface Modification
- Softness
- Antistatic

- Antimicrobial

1. Padding
(Fabric immersion in solution)

2. Squeezing
(70-80% Wet Pick-up)

3. Drying
(80-100°C)

4. Curing
(130-150°C)

5. Conditioning
(24 hours)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12730114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Characterization

Treated & Untreated
Fabric Samples

SEM
(Morphology)

Stiffness Test
(Softness)

Surface Resistivity
(Antistatic)

Contact Angle
(Wettability)

AATCC 100
(Antimicrobial)

ASTM D5034
(Strength)

Quantitative & Qualitative
Performance Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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